![molecular formula C16H18BrN3O3 B2969017 (5-Bromofuran-2-yl)(4-((2,6-dimethylpyrimidin-4-yl)oxy)piperidin-1-yl)methanone CAS No. 2034633-22-0](/img/structure/B2969017.png)
(5-Bromofuran-2-yl)(4-((2,6-dimethylpyrimidin-4-yl)oxy)piperidin-1-yl)methanone
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Description
(5-Bromofuran-2-yl)(4-((2,6-dimethylpyrimidin-4-yl)oxy)piperidin-1-yl)methanone is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a piperidine-based molecule that has been synthesized and studied extensively in recent years.
Scientific Research Applications
Molecular Structure Analysis
The study of molecular structures of heterocycles, such as derivatives of bromofuran and dimethylpyrimidinone, involves techniques like NMR spectroscopy, X-ray diffraction, and semiempirical MO calculations. These methods help in determining the precise configurations and stability of diastereoisomers, which is crucial for understanding the chemical behavior and potential applications of these compounds in various scientific domains (Martins et al., 1998).
Antimicrobial Activity
Synthesis and testing of new derivatives, such as 2,4-difluorophenyl(piperidin-4-yl)methanone oxime derivatives, for antimicrobial activity against various bacterial and fungal strains are significant for pharmaceutical research. Identifying compounds with potent antimicrobial properties can lead to the development of new therapeutic agents (Mallesha & Mohana, 2014).
Antiprotozoal Agents
Compounds incorporating elements of bromofuran and pyrimidinone have been studied for their potential as antiprotozoal agents. The synthesis and evaluation of such compounds, especially those showing strong DNA affinities and in vitro activity against pathogens like T. b. rhodesiense and P. falciparum, are crucial for developing new treatments for protozoal infections (Ismail et al., 2004).
Hydrogen-bonding Patterns in Enaminones
Research on compounds such as enaminones derived from bromophenyl and piperidinylidene groups focuses on understanding hydrogen-bonding patterns. These patterns influence the crystal structures and chemical properties, which is vital for designing materials with specific molecular arrangements and functionalities (Balderson et al., 2007).
Structural and Theoretical Studies
Investigations into the thermal, optical, and structural properties of related compounds, alongside theoretical calculations such as density functional theory (DFT), provide insights into their stability, electronic configurations, and potential applications in materials science (Karthik et al., 2021).
properties
IUPAC Name |
(5-bromofuran-2-yl)-[4-(2,6-dimethylpyrimidin-4-yl)oxypiperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18BrN3O3/c1-10-9-15(19-11(2)18-10)22-12-5-7-20(8-6-12)16(21)13-3-4-14(17)23-13/h3-4,9,12H,5-8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WQOBNFUMFGFTQI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)C)OC2CCN(CC2)C(=O)C3=CC=C(O3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18BrN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(5-Bromofuran-2-yl)(4-((2,6-dimethylpyrimidin-4-yl)oxy)piperidin-1-yl)methanone |
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